SB 202190

• CAS No.: 152121-30-7
• Product Name: SB 202190
• Molecular Formula: C20H14FN3O
• Molecular Weight: 331.3 g/mol
• IUPAC Name: 4-[4-(4-fluorophenyl)-5-pyridin-4-yl-1H-imidazol-2-yl]phenol
• Standard InChI: InChI=1S/C20H14FN3O/c21-16-5-1-13(2-6-16)18-19(14-9-11-22-12-10-14)24-20(23-18)15-3-7-17(25)8-4-15/h1-12,25H,(H,23,24)
• Standard InChIKey: QHKYPYXTTXKZST-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1C2=NC(=C(N2)C3=CC=NC=C3)C4=CC=C(C=C4)F)O
• Canonical SMILES: C1=CC(=CC=C1C2=NC(=C(N2)C3=CC=NC=C3)C4=CC=C(C=C4)F)O
• Appearance: white solid powder
• Purity: >98% (or refer to the Certificate of Analysis)
• Synonyms: 4-(4-fluorophenyl)-2-(4-hydroxyphenyl)-5-(4-pyridyl)imidazole; phenol, 4-(4-(4-fluorophenyl)-5-(4-pyridinyl)-1h-imidazol-2-yl)-; SB 202190; SB-202190; SB202190
• Reference: 1: Glover M, Sweeny C, Davis B, O'Shaughnessy KM. A Single Amino Acid Substitution Makes WNK4 Susceptible to SB 203580 and SB 202190. Open Med Chem J. 2010 Sep 3;4:57-61. doi: 10.2174/1874104501004010057. PubMed PMID: 21249167; PubMed Central PMCID: PMC3023092.; 2: Shanware NP, Williams LM, Bowler MJ, Tibbetts RS. Non-specific in vivo inhibition of CK1 by the pyridinyl imidazole p38 inhibitors SB 203580 and SB 202190. BMB Rep. 2009 Mar 31;42(3):142-7. PubMed PMID: 19336000.
• PubChem Compound: 5169
• Last Modified: Aug 15 2023